2,5-dichlorophenyl 4-[(E)-{[4-(1,3-benzoxazol-2-yl)phenyl]imino}methyl]benzoate

• Molecular Formula: C27H16Cl2N2O3
• Molecular Weight: 487.3g/mol
• IUPAC Name: (2,5-dichlorophenyl) 4-[[4-(1,3-benzoxazol-2-yl)phenyl]iminomethyl]benzoate
• InChI: InChI=1S/C27H16Cl2N2O3/c28-20-11-14-22(29)25(15-20)34-27(32)19-7-5-17(6-8-19)16-30-21-12-9-18(10-13-21)26-31-23-3-1-2-4-24(23)33-26/h1-16H
• InChI Key: FXRSJQLEQMIFSU-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=C(O2)C3=CC=C(C=C3)N=CC4=CC=C(C=C4)C(=O)OC5=C(C=CC(=C5)Cl)Cl

Description

2,5-dichlorophenyl 4-[(E)-{[4-(1,3-benzoxazol-2-yl)phenyl]imino}methyl]benzoate is a complex organic compound with a molecular formula of C27H16Cl2N2O3 and a molecular weight of 487.33354 . This compound features a benzoxazole moiety, which is known for its wide range of biological activities and applications in medicinal chemistry .

Preparation Methods

The synthesis of 2,5-dichlorophenyl 4-[(E)-{[4-(1,3-benzoxazol-2-yl)phenyl]imino}methyl]benzoate typically involves the condensation of 2-aminophenol with aldehydes under reflux conditions . The reaction is often catalyzed by nanocatalysts, metal catalysts, or ionic liquid catalysts to achieve high yields . Industrial production methods may involve similar synthetic routes but optimized for large-scale production.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be carried out using common reducing agents.

Substitution: The compound can undergo substitution reactions, particularly electrophilic aromatic substitution, due to the presence of the benzoxazole moiety.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various electrophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2,5-dichlorophenyl 4-[(E)-{[4-(1,3-benzoxazol-2-yl)phenyl]imino}methyl]benzoate has several scientific research applications:

Chemistry: It is used as a starting material for the synthesis of various heterocyclic compounds.

Biology: The compound exhibits antimicrobial, antifungal, and anticancer activities.

Medicine: It is explored for its potential therapeutic effects, including anti-inflammatory and antioxidant properties.

Industry: The compound is used in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 2,5-dichlorophenyl 4-[(E)-{[4-(1,3-benzoxazol-2-yl)phenyl]imino}methyl]benzoate involves its interaction with specific molecular targets and pathways. The benzoxazole moiety is known to interact with various enzymes and receptors, leading to its biological effects . The exact molecular targets and pathways depend on the specific application and biological activity being studied.

Comparison with Similar Compounds

2,5-dichlorophenyl 4-[(E)-{[4-(1,3-benzoxazol-2-yl)phenyl]imino}methyl]benzoate can be compared with other benzoxazole derivatives, such as:

• 2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-amine
• Indole derivatives

These compounds share similar structural features but differ in their specific biological activities and applications